Cas no 1361475-78-6 (Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate)

• Product Name: Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate
• CAS No: 1361475-78-6
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926938
• Update Time: 2025-05-19

Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)10-2-3-17-12(11(10)16)7-4-8(14)6-9(15)5-7/h2-6H,1H3
• InChI Key： AVULWWNSHDEFPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CN=C1C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate

Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361475-78-6): A Comprehensive Overview

Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361475-78-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has been the subject of extensive studies aimed at elucidating its potential applications in drug development and therapeutic interventions.

The molecular structure of Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate consists of an isonicotinate core substituted with chloro and dichlorophenyl groups. This particular arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple chlorine atoms enhances its reactivity, making it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds featuring halogenated aromatic rings. Studies have demonstrated that such structures often exhibit enhanced binding affinity to biological targets, which is crucial for developing effective therapeutic agents. The dichlorophenyl moiety, in particular, has been associated with improved metabolic stability and bioavailability, making it an attractive feature for drug candidates.

One of the most compelling aspects of Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate is its potential role in the development of novel antibiotics. The isonicotinate scaffold is well-known for its structural similarity to nicotinamide, a key component of nicotinic acid derivatives that are widely used for their cholesterol-lowering effects. However, modifications to this core structure can lead to compounds with enhanced antimicrobial properties.

Recent research has highlighted the compound's efficacy in inhibiting bacterial enzymes that are crucial for bacterial growth and survival. By targeting specific enzymatic pathways, Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate demonstrates promise as a lead compound for the development of next-generation antibiotics. These findings are particularly relevant in the context of rising antibiotic resistance, where innovative therapeutic strategies are urgently needed.

The synthesis of Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this compound.

In addition to its antimicrobial potential, Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate has also been investigated for its anti-inflammatory properties. Studies suggest that compounds with similar structural motifs can modulate inflammatory pathways by interacting with specific receptor targets. This capability makes it a promising candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate is another area of active investigation. Researchers are focusing on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its clinical efficacy. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify structural modifications that can improve bioavailability and reduce toxicity.

The impact of halogenation on the electronic properties of aromatic rings has been extensively studied in relation to drug design. The chlorine atoms in Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate not only influence reactivity but also contribute to favorable pharmacokinetic characteristics. These insights have guided the development of novel synthetic strategies aimed at maximizing the therapeutic potential of halogenated heterocycles.

In conclusion, Methyl 3-chloro-2-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361475-78-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable tool for researchers exploring new therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.